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Compound of Interest

Compound Name: Aluminum citrate

Cat. No.: B1209684 Get Quote

For laboratory professionals, including researchers, scientists, and those in drug development,

the safe handling of chemical compounds is paramount. This guide provides essential,

immediate safety and logistical information for handling Aluminum citrate, offering procedural,

step-by-step guidance to ensure operational safety and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)
Aluminum citrate is classified as an irritant and can be harmful if swallowed, inhaled, or in

contact with skin.[1] It is known to cause skin and serious eye irritation.[2][3][4] Therefore,

adherence to strict safety protocols and the use of appropriate Personal Protective Equipment

(PPE) are mandatory.

Summary of Required Personal Protective Equipment
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PPE Category Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles or

safety glasses with side-

shields conforming to EN 166

(EU) or NIOSH (US)

standards.[2] A face shield

may be required for tasks with

a high risk of splashing.[5]

To protect against eye irritation

or serious eye damage from

dust or splashes.[2][3]

Skin Protection

Impervious gloves (e.g., nitrile

or butyl rubber) and protective

clothing.[1][2] Fire/flame

resistant lab coat.[2] Closed-

toe shoes.[5]

To prevent skin contact, which

can cause irritation.[2][3]

Contaminated clothing should

be removed and washed

before reuse.[2][3]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[1] If exposure limits are

exceeded or irritation is

experienced, a full-face

respirator with appropriate

cartridges is necessary.[2]

To avoid inhalation of dust or

aerosols, which can be harmful

and cause respiratory tract

irritation.[1][6]

Note: No specific occupational exposure limits for Aluminum citrate were found in the

provided search results.

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Ensure a chemical fume hood is operational and available.[1]

Verify that an eyewash station and safety shower are readily accessible.[1]

Prepare all necessary equipment and reagents before handling the compound.

Ensure proper labeling of all containers.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.echemi.com/sds/aluminum-citrate-pd180521112947.html
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.echemi.com/sds/aluminum-citrate-pd180521112947.html
https://www.chemicalbook.com/msds/aluminum-citrate.htm
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=A16090%20%20SDS%20%20092622.pdf
https://www.echemi.com/sds/aluminum-citrate-pd180521112947.html
https://www.echemi.com/sds/aluminum-citrate-pd180521112947.html
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.echemi.com/sds/aluminum-citrate-pd180521112947.html
https://www.chemicalbook.com/msds/aluminum-citrate.htm
https://www.echemi.com/sds/aluminum-citrate-pd180521112947.html
https://www.chemicalbook.com/msds/aluminum-citrate.htm
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=A16090%20%20SDS%20%20092622.pdf
https://www.echemi.com/sds/aluminum-citrate-pd180521112947.html
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=A16090%20%20SDS%20%20092622.pdf
https://reagentsstage.cimm2.com/ASSETS/DOCUMENTS/ITEMS/EN/C2104550_SDS.pdf
https://www.benchchem.com/product/b1209684?utm_src=pdf-body
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=A16090%20%20SDS%20%20092622.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=A16090%20%20SDS%20%20092622.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Donning Personal Protective Equipment (PPE):

Put on a lab coat, ensuring it is fully buttoned.[5]

Wear tightly fitting safety goggles.[2] If a splash hazard exists, also wear a face shield.[5]

Inspect impervious gloves for any signs of damage before use.[2]

If required, ensure your respirator is properly fitted and has the correct cartridges.[2]

3. Handling Aluminum Citrate:

Conduct all weighing and transferring of solid Aluminum citrate within a chemical fume

hood to minimize dust generation.[1]

Avoid the formation of dust and aerosols.[7]

Use non-sparking tools.[2]

Keep the container tightly closed when not in use.[1][7]

Avoid contact with skin, eyes, and clothing.[1][7]

Do not eat, drink, or smoke in the handling area.[2][3]

4. Post-Handling Procedures:

Decontaminate the work area, including benchtops and equipment, after handling is

complete.

Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water after removing gloves.[1]

Emergency Response Plan
In Case of Accidental Release:

Evacuate personnel from the immediate area.[2]
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Ensure adequate ventilation.[2]

Remove all sources of ignition.[1][2]

Wear appropriate PPE, including respiratory protection, impervious gloves, and protective

clothing.[1][2]

Contain the spill using an inert absorbent material like sand or vermiculite.[1]

Collect the spilled material into a suitable, closed container for disposal.[2]

Clean the spill area thoroughly with soap and water.[1]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Seek medical attention if irritation persists.

[1]

Skin Contact: Wash off with plenty of soap and water.[1] Get medical attention if skin irritation

occurs.[2][3]

Inhalation: Remove to fresh air. If breathing is difficult, seek medical attention.[1]

Ingestion: Do NOT induce vomiting.[1] Seek immediate medical attention.[1][2][3]

Disposal Plan
Proper disposal of Aluminum citrate and its containers is crucial to prevent environmental

contamination.

Chemical Waste:

Dispose of contents and container in accordance with all applicable federal, state, and

local environmental regulations.[1]

Contact a licensed professional waste disposal service.[1]
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Do not allow the chemical to enter drains or sewer systems.[2][3] Aluminum compounds,

in general, should not be disposed of in the sewage.[8]

Container Disposal:

Empty containers should be rinsed three times with an appropriate solvent.

The rinsate should be collected and treated as hazardous waste.[9]

Safe Handling Workflow
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Caption: Workflow for the safe handling of Aluminum citrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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